Cas no 1023813-22-0 (6-Morpholin-4-ylpyrimidine-4-thiol)

• Product Name: 6-Morpholin-4-ylpyrimidine-4-thiol
• CAS No: 1023813-22-0
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• MDL: MFCD09754018
• CID: 5069018
• PubChem ID: 33697859
• Update Time: 2025-07-02

6-Morpholin-4-ylpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 6-morpholin-4-ylpyrimidine-4-thiol
• 6-morpholin-4-yl-1H-pyrimidine-4-thione
• 6-(morpholin-4-yl)pyrimidine-4-thiol
• 6-morpholinopyrimidine-4-thione
• 6-Morpholin-4-ylpyrimidine-4-thiol

• MDL： MFCD09754018
• Inchi： 1S/C8H11N3OS/c13-8-5-7(9-6-10-8)11-1-3-12-4-2-11/h5-6H,1-4H2,(H,9,10,13)
• InChI Key： YRLVOUADGSLLRT-UHFFFAOYSA-N
• SMILES： S=C1C=C(NC=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: -0.2
• Topological Polar Surface Area: 69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Morpholin-4-ylpyrimidine-4-thiol

Comprehensive Overview of 6-Morpholin-4-ylpyrimidine-4-thiol (CAS No. 1023813-22-0): Properties, Applications, and Research Insights

6-Morpholin-4-ylpyrimidine-4-thiol (CAS No. 1023813-22-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfur-containing pyrimidine derivative, characterized by a morpholine substitution, serves as a versatile building block in organic synthesis. Its molecular formula, C₈H₁₁N₃OS, and molecular weight of 197.26 g/mol make it a valuable intermediate for designing bioactive molecules.

Recent studies highlight the compound's role in modulating kinase inhibitors, a hot topic in cancer therapy research. Researchers are actively exploring its potential to enhance drug-likeness properties, such as solubility and metabolic stability, which align with the growing demand for fragment-based drug discovery (FBDD) approaches. The thiol functional group in 6-Morpholin-4-ylpyrimidine-4-thiol allows for selective conjugation reactions, making it a candidate for proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation.

From a synthetic chemistry perspective, this compound's morpholine-pyrimidine scaffold is frequently searched in databases like SciFinder and Reaxys due to its prevalence in FDA-approved drugs. Its applications extend to materials science, where it contributes to the development of organic electronic materials with tunable optoelectronic properties. The compound's stability under physiological conditions has also sparked interest in bioorthogonal chemistry, particularly for labeling biomolecules in live-cell imaging.

Environmental and regulatory considerations are increasingly important to users. 6-Morpholin-4-ylpyrimidine-4-thiol complies with REACH and Green Chemistry principles when handled responsibly. Analytical methods such as HPLC-MS and NMR spectroscopy are commonly employed for quality control, addressing the industry's focus on purity standards (>98% typical purity).

Innovative applications continue to emerge, including its use in metal-organic frameworks (MOFs) for catalytic systems and as a ligand in transition metal complexes. The compound's structure-activity relationship (SAR) data are frequently referenced in cheminformatics studies, supporting AI-driven drug design initiatives that dominate current research trends.

For researchers seeking custom synthesis or bulk quantities, technical specifications including solubility profiles (DMSO, ethanol) and storage recommendations (-20°C under inert atmosphere) are critical. The compound's patent landscape reveals growing IP activity in kinase inhibitor portfolios, reflecting its commercial relevance in precision medicine development.